Cas no 2172218-65-2 (2-(1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}-N-propylformamido)acetic acid)

• Product Name: 2-(1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}-N-propylformamido)acetic acid
• CAS No: 2172218-65-2
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6454922
• PubChem ID: 165515252
• Update Time: 2025-10-23

2-(1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}-N-propylformamido)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}-N-propylformamido)acetic acid
• EN300-1497426
• 2-{N-propyl-1-[(1r,4r)-4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl]formamido}acetic acid
• 2-(1-{4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}-N-propylformamido)acetic acid
• 2171171-47-2
• 2172218-65-2
• EN300-1510362

• Inchi： 1S/C28H34N2O5/c1-2-15-30(17-26(31)32)27(33)20-13-11-19(12-14-20)16-29-28(34)35-18-25-23-9-5-3-7-21(23)22-8-4-6-10-24(22)25/h3-10,19-20,25H,2,11-18H2,1H3,(H,29,34)(H,31,32)
• InChI Key： LMEDRYBPRNTWPH-UHFFFAOYSA-N
• SMILES： O=C(C1CCC(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1)N(CC(=O)O)CCC

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}-N-propylformamido)acetic acid

Introduction to 2-(1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}-N-propylformamido)acetic acid and Its Significance in Modern Chemical Research

2-(1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}-N-propylformamido)acetic acid, with the CAS number 2172218-65-2, represents a compound of considerable interest in the realm of pharmaceutical chemistry and bioorganic synthesis. This intricate molecular structure, characterized by its multifaceted functional groups, has garnered attention for its potential applications in drug discovery and medicinal chemistry. The compound's architecture, featuring a fluorenylmethoxycarbonyl moiety and a cyclohexyl backbone, suggests a unique interplay of steric and electronic properties that may be exploited for therapeutic purposes.

The fluorenylmethoxycarbonyl (Fmoc) protecting group is a cornerstone in peptide synthesis, renowned for its stability and ease of removal under mild conditions. Its incorporation into this compound hints at a possible role in peptide mimetics or peptidomimetic drug development. Peptidomimetics are designed to mimic the bioactivity of natural peptides while offering improved pharmacokinetic profiles, such as enhanced stability in biological fluids or prolonged half-life. The presence of the Fmoc group in 2-(1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}-N-propylformamido)acetic acid underscores its potential as a building block for such innovative therapeutic agents.

Beyond its peptide-related applications, the cyclohexyl substituent introduces conformational flexibility, which can be critical in determining the compound's binding affinity and selectivity. Cyclohexyl groups are frequently employed in medicinal chemistry to modulate solubility, metabolic stability, and receptor interactions. The N-propylformamido moiety further contributes to the molecule's complexity, potentially influencing its interactions with biological targets through hydrogen bonding or hydrophobic effects. These structural features collectively make 2-(1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}-N-propylformamido)acetic acid a promising candidate for further investigation.

In recent years, there has been a surge in research focused on developing small-molecule modulators of protein-protein interactions (PPIs). PPIs play pivotal roles in numerous cellular processes, making them attractive but challenging targets for drug development. The unique structural motifs present in 2-(1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}-N-propylformamido)acetic acid, particularly the combination of the fluorenylmethoxycarbonyl group and the flexible cyclohexyl side chain, suggest that it may be capable of disrupting or stabilizing PPIs. Such interactions are often implicated in diseases like cancer, inflammation, and neurodegeneration.

Moreover, the compound's acetic acid functionality provides a carboxylic acid group that can participate in various chemical reactions, such as esterification or amidation, enabling further derivatization. This versatility makes it a valuable scaffold for generating libraries of compounds for high-throughput screening (HTS). HTS is a widely used technique in drug discovery to identify lead compounds with desired biological activity from large collections of molecules. The systematic exploration of derivatives of 2-(1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}-N-propylformamido)acetic acid could yield novel therapeutics with tailored properties.

Recent advancements in computational chemistry have also enhanced the ability to predict the biological activity of molecules like this one before experimental synthesis. Techniques such as molecular docking and quantum mechanical calculations can simulate how the compound might interact with target proteins or enzymes. These computational approaches are particularly useful for rationalizing structural modifications aimed at improving potency or selectivity. By leveraging these tools alongside experimental validation, researchers can accelerate the development pipeline for new drugs.

The synthesis of complex molecules like 2-(1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}-N-propylformamido)acetic acid requires meticulous planning and expertise in organic synthesis. Key steps may include protecting group strategies to prevent unwanted side reactions, regioselective functionalization to install specific moieties at desired positions, and purification techniques to isolate the desired product in high purity. The challenge lies not only in achieving synthetic success but also in optimizing yields and minimizing byproduct formation.

The potential applications of this compound extend beyond traditional drug discovery into areas such as chemical biology and biomaterials science. For instance, it could serve as a tool compound to study enzyme mechanisms or as a precursor for designing novel materials with specific biochemical properties. The versatility of its structure allows it to be adapted for various purposes depending on the needs of the researcher.

In conclusion,2-(1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}-N-propylformamido)acetic acid (CAS no 2172218-65-2) represents a fascinating molecule with significant potential in modern chemical research. Its unique structural features, including the fluorenylmethoxycarbonyl, cyclohexyl, and N-propylformamido moieties, make it a versatile scaffold for developing new therapeutics targeting complex biological processes such as protein-protein interactions. As research continues to uncover novel applications for this compound and related molecules,2-(1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}-N-propylformamido)acetic acid is poised to play an important role in shaping the future of pharmaceutical chemistry.